Cas no 217968-14-4 (Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-)

Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- is a chiral dicarboxylate derivative with a stereospecific (2S,3S) configuration. Its structure features two 4-methylbenzoyl ester groups, enhancing lipophilicity and potential reactivity in asymmetric synthesis. The anionic form (ion 2-) improves solubility in polar solvents, facilitating its use in catalytic or stoichiometric applications. The compound’s rigid, functionalized backbone makes it suitable for chiral auxiliary or ligand frameworks in enantioselective reactions. Its stability under mild conditions and defined stereochemistry are advantageous for precision organic synthesis, particularly in pharmaceuticals or fine chemicals where stereocontrol is critical. The methyl-substituted aromatic groups may further influence steric and electronic properties in molecular interactions.
Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- structure
217968-14-4 structure
Product Name:Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-
CAS No:217968-14-4
MF:C20H18O8
MW:386.352126598358
CID:254444
PubChem ID:263211
Update Time:2025-06-07

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)-
    • (-)-DI-P-TOLUOYL-L-TRATARIC ACID
    • (-)-O,O'-Di-p-toluoyl-L-tartaric acid
    • DI-P-TOLUOYL-L-TARTARIC ACID
    • AC-13647
    • NSC97592
    • 4480MA5QIP
    • (2S,3S)-2,3-bis(4-methylbenzoyloxy)butanedioic acid
    • DTXSID80885539
    • D1417
    • (+)-dtta
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid
    • Q-201014
    • KS-1018
    • 32634-68-7
    • CHEMBL1490343
    • (+)-Di-p-toluoyl-D-(+)-tartaric Acid
    • EINECS 251-132-2
    • MLS001165767
    • D-BIS(O-4-METHYLBENZOYL)TARTARIC ACID
    • (2S,3S)-(+)-2,3-Bis[(4-methylbenzoyl)oxy]butane-1,4-dioic acid
    • O,O'-di-p-toluoyl-D-tartaric acid
    • MFCD00008552
    • Q27258721
    • SMR000550472
    • (2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid
    • CMIBUZBMZCBCAT-HOTGVXAUSA-N
    • (2S,3S)-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
    • CS-W020568
    • D-DI-O,O'-P-TOLUYLTARTARIC ACID
    • (+)-ditoluoyltartaric acid
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid, made from synthetic tartaric acid, 97%
    • (2s,3s)-2,3-bis[(4-methylbenzoyl)oxy]succinic acid
    • C20H18O8
    • HY-Y0117
    • (+)-Di-O-p-toluoyl-D-tartaric acid
    • HMS2855F10
    • Di-p-toluoyl-d-tartaric acid anhydrous
    • O,O'-DI-P-TOLUOYL-D-TARTARIC ACID, (+)-
    • (2S,3S)-2,3-bis[(4-methybenzoyl)oxy]succinic acid
    • (+)-O,O'-Di-p-toluoyl-D-tartaric acid, purum, >=98.0%
    • UNII-4480MA5QIP
    • (S(R*,R*))-2,3-Bis((4-methylbenzoyl)oxy)succinic acid
    • SCHEMBL72682
    • AM20060204
    • Butanedioic acid, 2,3-bis((4-methylbenzoyl)oxy)-, (2S,3S)-
    • (2S,3S)-2,3-bis(4-methylbenzoyloxy)succinic acid
    • Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, (2S,3S)-
    • (+)-di-(p-toluoyl)-d-tartaric acid
    • (+)-Di-p-toluoyl-D-tartaric Acid
    • Di-p-toluoyl-D-tartaricacid
    • (+)-di-1,4-toluoyl-d-tartaric acid
    • NSC 97592
    • Di-p-toluoyl-D-tartaric acid, (+)-
    • Di-p-toluoyl-D-tartaric acid
    • D-(+)-DTTA
    • (S,S)-O,O'-Di-p-toluoyltartaric acid
    • EN300-220735
    • NSC-97592
    • 217968-14-4
    • (+)-O,O inverted exclamation mark -Di-p-toluoyl-D-tartaric Acid
    • AKOS000278447
    • SY004755
    • STR08702
    • Ditoluoyltartaric acid, (+)-
    • Inchi： 1S/C20H18O8/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m0/s1
    • InChI Key： CMIBUZBMZCBCAT-HOTGVXAUSA-N
    • SMILES： O(C(C1C=CC(C)=CC=1)=O)[C@H](C(=O)O)[C@@H](C(=O)O)OC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 386.10016753g/mol
  • Monoisotopic Mass: 386.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • Melting Point: 169-171 °C(lit.)

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Security Information

Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Pricemore >>

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Butanedioic acid,2,3-bis[(4-methylbenzoyl)oxy]-, ion(2-), (2S,3S)- Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:217968-14-4)(-)-Di-p-toluoyl-L-tartaric acid
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Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
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(CAS:217968-14-4)(-)-Di-p-toluoyl-L-tartaric acid
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